4-(Methylamino)-1-phenyl-7-(trifluoromethyl)pyrido[2,3-d]pyrimidin-2(1H)-one

• IUPAC Name: 4-(methylamino)-1-phenyl-7-(trifluoromethyl)pyrido[2,3-d]pyrimidin-2-one
• InChI: InChI=1S/C15H11F3N4O/c1-19-12-10-7-8-11(15(16,17)18)20-13(10)22(14(23)21-12)9-5-3-2-4-6-9/h2-8H,1H3,(H,19,21,23)
• InChI Key: NSPRCNZXZORNPC-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=O)N(C2=C1C=CC(=N2)C(F)(F)F)C3=CC=CC=C3
• Molecular Formula: C15H11F3N4O
• Molecular Weight: 320.27 g/mol

Description

4-(Methylamino)-1-phenyl-7-(trifluoromethyl)pyrido[2,3-d]pyrimidin-2(1H)-one is a chemical compound that is commonly used in scientific research. It is a pyrido[2,3-d]pyrimidine derivative that has been found to have a wide range of potential applications in both biochemical and physiological studies. In We will also discuss the advantages and limitations of using this compound in lab experiments and list future directions for research.

Mechanism of Action

The mechanism of action of 4-(Methylamino)-1-phenyl-7-(trifluoromethyl)pyrido[2,3-d]pyrimidin-2(1H)-one is not fully understood, but it is thought to act by inhibiting the activity of certain enzymes and proteins involved in cellular signaling pathways. It has been shown to have a high affinity for certain receptors in the brain and other tissues, and it may also interact with other cellular components such as ion channels and transporters.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory properties, and it may also have potential as a treatment for certain types of cancer. It has also been found to have effects on the central nervous system, including the potential to act as an antidepressant or anxiolytic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(Methylamino)-1-phenyl-7-(trifluoromethyl)pyrido[2,3-d]pyrimidin-2(1H)-one in lab experiments is its high potency and selectivity for certain cellular targets. It can be used in very small amounts, which makes it a cost-effective tool for research. However, one of the limitations of this compound is its potential toxicity, which can make it difficult to work with in certain experimental systems.

Future Directions

There are many potential future directions for research involving 4-(Methylamino)-1-phenyl-7-(trifluoromethyl)pyrido[2,3-d]pyrimidin-2(1H)-one. One area of interest is the development of new drugs based on the structure of this compound, which may have improved efficacy and reduced toxicity compared to existing treatments. Another area of research is the investigation of the compound's effects on different cellular pathways and processes, which may lead to new insights into disease mechanisms and potential therapeutic targets. Finally, further study of the compound's toxicity and safety profile is also needed to fully understand its potential applications in scientific research.

Synthesis Methods

The synthesis of 4-(Methylamino)-1-phenyl-7-(trifluoromethyl)pyrido[2,3-d]pyrimidin-2(1H)-one involves the reaction of 4-(trifluoromethyl)pyrido[2,3-d]pyrimidin-2(1H)-one with methylamine in the presence of a suitable catalyst. The reaction is typically carried out in a solvent such as methanol or ethanol, and the product is isolated through filtration and purification techniques such as recrystallization or column chromatography.

Scientific Research Applications

4-(Methylamino)-1-phenyl-7-(trifluoromethyl)pyrido[2,3-d]pyrimidin-2(1H)-one has been found to have a wide range of potential applications in scientific research. It has been used as a tool to investigate the role of various proteins and enzymes in biochemical pathways, as well as to study the effects of different drugs and compounds on cellular processes. It has also been used in studies of cancer biology, inflammation, and neurodegenerative diseases.